molecular formula C12H17NO4 B6633165 2-[(2-Ethylfuran-3-carbonyl)amino]-2-methylbutanoic acid

2-[(2-Ethylfuran-3-carbonyl)amino]-2-methylbutanoic acid

Cat. No. B6633165
M. Wt: 239.27 g/mol
InChI Key: QWPSGWZGFMARIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2-Ethylfuran-3-carbonyl)amino]-2-methylbutanoic acid, commonly known as EFMC, is a novel amino acid derivative that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields of scientific research.

Scientific Research Applications

EFMC has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of EFMC is as a building block for the synthesis of peptide-based drugs. EFMC can be incorporated into peptides to enhance their bioactivity and stability, making them more effective in treating various diseases. EFMC has also been studied for its potential as a fluorescent probe for imaging applications, as well as its use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of EFMC is not fully understood, but it is believed to work by interacting with specific receptors or enzymes in the body. EFMC has been shown to inhibit the activity of certain enzymes, which may contribute to its therapeutic effects. Additionally, EFMC has been shown to have antioxidant properties, which may also play a role in its mechanism of action.
Biochemical and Physiological Effects:
EFMC has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. EFMC has also been shown to have neuroprotective effects, and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of EFMC is its versatility as a building block for the synthesis of peptide-based drugs. EFMC can be easily incorporated into peptides and has been shown to enhance their bioactivity and stability. However, EFMC is relatively new and its properties and potential applications are still being studied. Additionally, EFMC is a relatively complex molecule to synthesize, which may limit its use in certain research applications.

Future Directions

There are many potential future directions for research on EFMC. One area of interest is the development of new peptide-based drugs incorporating EFMC, which may have improved bioactivity and stability compared to existing drugs. Additionally, further studies are needed to fully understand the mechanism of action of EFMC and its potential applications in various fields of scientific research. Finally, the development of new synthetic methods for EFMC may lead to more efficient and cost-effective production of this promising molecule.

Synthesis Methods

EFMC can be synthesized through a multistep process starting with the reaction of 2-ethylfuran-3-carboxylic acid with thionyl chloride to produce the corresponding acid chloride. This is followed by the reaction of the acid chloride with methyl-2-aminobutanoate in the presence of a base to yield EFMC. The final product is obtained after purification through crystallization or chromatography.

properties

IUPAC Name

2-[(2-ethylfuran-3-carbonyl)amino]-2-methylbutanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17NO4/c1-4-9-8(6-7-17-9)10(14)13-12(3,5-2)11(15)16/h6-7H,4-5H2,1-3H3,(H,13,14)(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QWPSGWZGFMARIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(C=CO1)C(=O)NC(C)(CC)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2-Ethylfuran-3-carbonyl)amino]-2-methylbutanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.